(3S,4S)-tert-Butyl 3-amino-4-methylpiperidine-1-carboxylate
Overview
Description
“(3S,4S)-tert-Butyl 3-amino-4-methylpiperidine-1-carboxylate” is a chemical compound with the molecular formula C11H22N2O2 and a molecular weight of 214.31 . It is used in research and falls under the categories of Chemistry, Asymmetric Synthesis, Chiral Building Blocks, Organic Building Blocks, Amines, and Amides .
Physical and Chemical Properties Analysis
This compound has several notable physical and chemical properties. It has a high GI absorption and is BBB permeant . It is not a substrate or inhibitor for several cytochrome P450 enzymes . Its Log Po/w values, which indicate its lipophilicity, range from 0.41 to 2.69 . It is very soluble, with solubility values ranging from 2.57 mg/ml to 17.9 mg/ml .Scientific Research Applications
Synthesis and Application in Drug Development
- The compound serves as an intermediate in synthesizing novel protein tyrosine kinase Jak3 inhibitors, with an efficient synthesis process developed, suitable for industrial scale-up (Chen Xin-zhi, 2011).
- It is used in the stereoselective synthesis of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates, which are important for developing various pharmaceutical compounds (V. Boev et al., 2015).
- This chemical plays a role in the synthesis of α-amino acid N-carboxy anhydrides derived from both (S)- and (R)- tert-leucine amino acids, highlighting its versatility in synthetic chemistry (C. Palomo et al., 1997).
Utilization in Chiral Chemistry
- It is utilized in dynamic kinetic resolution as a chiral auxiliary, a method crucial for creating biologically active compounds (A. Kubo et al., 1997).
- The compound is synthesized for use in highly diastereoselective ring expansions, contributing significantly to the field of chiral chemistry (J. Wilken et al., 1997).
Other Applications
- It has been used in the synthesis of analogs of the carboxyl protease inhibitor pepstatin, indicating its potential in the development of enzyme inhibitors (D. Rich et al., 1980).
- The compound is also a key intermediate in the hydroformylation process to synthesize chiral amino acid derivatives, demonstrating its utility in organic synthesis (L. Kollár & P. Sándor, 1993).
Safety and Hazards
The compound has a signal word of “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . It should be stored in a dark place, under an inert atmosphere, at 2-8°C .
Properties
IUPAC Name |
tert-butyl (3S,4S)-3-amino-4-methylpiperidine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-8-5-6-13(7-9(8)12)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWWPBKGSGNQMPL-DTWKUNHWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1N)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCN(C[C@H]1N)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.